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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the application of
Disperse Red 91 in the dyeing of polyester (polyethylene terephthalate, PET) fibers. The
information is intended to guide experimental procedures and ensure reproducibility.

Introduction and Dye Properties

Disperse Red 91 (C.l. 60753) is an anthraquinone-based disperse dye known for its brilliant
blueish-pink or red shade and good lightfastness, making it suitable for applications such as
automotive textiles.[1][2] Like other disperse dyes, it is non-ionic and has very low solubility in
water. The dyeing mechanism relies on the diffusion of individual dye molecules from an
agueous dispersion into the amorphous regions of the hydrophobic polyester fibers at elevated

temperatures.[3][4]

Table 1: Physicochemical Properties of Disperse Red 91
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Property Value Reference
C.l. Name Disperse Red 91, 60753 [1]

CAS Number 12236-10-1 [5]6]
Molecular Formula C20H21NOs [5]
Molecular Weight 355.38 g/mol [1][5]
Chemical Class Anthraquinone [11[7]
Appearance Blue light pink o

powder/presscake

| Synonyms | Disperse Red REL, Palanil Brilliant Pink REL |[1][5] |

Principle of Polyester Dyeing with Disperse Dyes

The dyeing of polyester with disperse dyes is often described as a "solid solution" mechanism.
The key steps are:

Dispersion: The sparingly soluble dye is finely dispersed in the aqueous dyebath with the aid
of dispersing agents.[8]

o Fiber Swelling: At temperatures above the glass transition temperature (Tg) of polyester
(approx. 80-100°C), the polymer chains in the amorphous regions of the fiber gain mobility,
causing the fiber to swell and pores to open.[8][9] High-temperature dyeing is typically
performed at 120-140°C to ensure adequate fiber swelling.[3][10]

» Dye Diffusion: Individual dye molecules diffuse from the aqueous phase to the fiber surface
and then into the swollen polymer structure.[3]

» Fixation: Upon cooling, the fiber structure contracts, trapping the dye molecules within the
polymer matrix, leading to a stable and colored fiber. The dye is held by van der Waals
forces and hydrogen bonds.[8]

The entire process must be conducted in an acidic medium (pH 4.5-5.5) to ensure the stability
of the disperse dye and achieve optimal dye exhaustion.[3]
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Experimental Protocols
Protocol 1: Pre-treatment of Polyester Fabric (Scouring)

Objective: To remove impurities, oils, and sizes from the polyester fabric, ensuring a level and
uniform dyeing outcome.

Materials:

Un-dyed polyester fabric

Non-ionic detergent (e.g., Synthrapol)

Sodium carbonate (Soda Ash), if necessary

Deionized water

Laboratory beaker or dyeing vessel

Procedure:

» Prepare a scouring bath with a liquor-to-goods ratio (L:R) of 20:1.

e Add 1-2 g/L of a non-ionic detergent to the bath.

e Immerse the polyester fabric in the bath.

o Raise the temperature to 60-70°C and maintain for 20-30 minutes with gentle stirring.
» Drain the scouring liquor.

» Rinse the fabric thoroughly, first with hot water and then with cold water, until the rinse water
is clear and neutral.

o Dry the fabric at room temperature or in a low-temperature oven.

Protocol 2: High-Temperature Exhaust Dyeing
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Objective: To dye scoured polyester fabric with Disperse Red 91 using a high-temperature,
high-pressure (HTHP) method.

Materials & Reagents:

e Scoured polyester fabric

o Disperse Red 91

o Dispersing agent (e.g., anionic lignosulfonate-based)

e Leveling agent

o Acetic acid or an acid buffer system (e.g., ammonium sulfate/formic acid) to maintain pH

o HTHP laboratory dyeing apparatus

Table 2: Typical High-Temperature Dyeing Recipe

Component

Disperse Red 91

Concentration

0.5 - 4.0% (owf*)

Purpose

Colorant

Maintains dye dispersion

Dispersing Agent 0.5-1.0g/L N
stability
Leveling Agent 05-1.0g/L Promotes uniform dye uptake
Acetic Acid (glacial) As required pH adjustment
Liquor Ratio (L:R) 10:1to 20:1 -
Process Parameters Value Notes
pH 45-55 Critical for dye stability
Initial Temperature 50 - 60°C Add fabric and chemicals

Rate of Temp. Rise

1 - 2°C / minute

Ensures level dyeing

Final Dyeing Temp.

130°C

Held for duration

Dyeing Duration

30 - 60 minutes

Shade depth dependent
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| Cooling Rate | 2 - 3°C / minute | Prevents shocking/creasing |
*owf = on weight of fabric
Procedure:

o Dye Dispersion Preparation: Weigh the required amount of Disperse Red 91. Make a
smooth paste with a small amount of cold water and the dispersing agent. Add hot water (40-
50°C) gradually while stirring to create a fine, stable dispersion.

e Dye Bath Setup: Fill the dyeing vessel with the required volume of water at 50-60°C. Add the
leveling agent and stir to dissolve.

e pH Adjustment: Check and adjust the pH of the bath to 4.5-5.5 using acetic acid.[3]
e Dye Addition: Add the prepared dye dispersion to the bath and stir well.

» Dyeing Cycle:

o

Immerse the scoured polyester fabric into the dyebath.

[¢]

Seal the HTHP apparatus and begin agitation.

[e]

Raise the temperature from 60°C to 130°C at a rate of 1.5°C/minute.[3]

[e]

Hold the temperature at 130°C for 45-60 minutes.

Cool the bath down to 70°C at a rate of 2°C/minute.

o

» Rinsing: Once cooled, remove the fabric, drain the dyebath, and perform a rinse with hot
water (60-70°C) followed by a cold water rinse.

Protocol 3: Reduction Clearing (After-treatment)

Objective: To remove loose dye particles from the fiber surface, which significantly improves
wash fastness and crocking (rub) fastness.

Table 3: Typical Reduction Clearing Recipe
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Component Concentration Purpose
. . Reducing Agent (destroys
Sodium Hydrosulfite 2.0g/L
surface dye)
] Alkali (activates reducing
Caustic Soda (NaOH) 2.0g/L
agent)
o Aids in washing off destroyed
Non-ionic Detergent 1.0g/L
dye
Process Parameters Value Notes
Temperature 70 - 80°C Optimal for clearing action
) ) Sufficient for surface dye
Duration 15 - 20 minutes

removal

| Liquor Ratio (L:R) | 20:1 | - |

Procedure:

Prepare a fresh bath at 50-60°C.

e Add the caustic soda and detergent, followed by the sodium hydrosulfite.
e Immerse the rinsed, dyed fabric into the reduction clearing bath.

o Raise the temperature to 70-80°C and hold for 15-20 minutes.

» Drain the bath and rinse the fabric thoroughly with hot water.

» Neutralize the fabric with a very dilute solution of acetic acid (e.g., 0.5 g/L) in a fresh bath for
5 minutes.

e Perform a final cold water rinse.

e Dry the fabric.

Quantitative Data and Performance
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The performance of a dyed fabric is assessed by its ability to resist color loss or transfer under

various conditions.

Table 4: Colorfastness Properties of Disperse Red 91 on Polyester

Standard

Fastness Test Rating (1-5 Scale*) Reference
(Example)

Washing Fastness ISO 105-C06
- Change in Color 4-5 [1]
- Staining on Adjacent

: 4 [1]
Fabric
Light Fastness ISO 105-B02 6-7 (1-8 Scale**) [1]
Perspiration Fastness ISO 105-E04
- Change in Color 5 [1]
- Staining on Adjacent

: 5 [1]
Fabric
Rubbing (Crockin 4-5 (typically after

a¢ 9) ISO 105-X12 (.yp Y General

Fastness clearing)
Ironing Fastness ISO 105-X11
- Change in Color 4-5 [1]

| - Staining | | 3-4 |[1] |

*Rating Scale: 1 (Poor) to 5 (Excellent) **Blue Wool Scale: 1 (Poor) to 8 (Excellent)

Visualized Workflows and Mechanisms
Diagram 1: Experimental Workflow for Polyester Dyeing

The following diagram illustrates the complete logical workflow from raw fiber to the final dyed

product.
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Caption: Logical workflow for dyeing polyester with Disperse Red 91.
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Diagram 2: Dye-Fiber Interaction Mechanism

This diagram illustrates the theoretical model of how disperse dye molecules penetrate and
become fixed within the polyester fiber matrix during high-temperature dyeing.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Mechanism of Disperse Dye Uptake by Polyester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dyeing Polyester
Fibers with Disperse Red 91]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616187#using-disperse-red-91-for-dyeing-
polyester-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1616187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

